![molecular formula C15H19N3O5S3 B2922839 1-(methylsulfonyl)-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)piperidine-3-carboxamide CAS No. 1060212-02-3](/img/structure/B2922839.png)
1-(methylsulfonyl)-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)piperidine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(methylsulfonyl)-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C15H19N3O5S3 and its molecular weight is 417.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Spectral Analysis
Research efforts have focused on the synthesis of compounds bearing sulfonyl and piperidine structures due to their biological activities. For instance, Khalid et al. (2016) described the synthesis of 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzyl sulfides, highlighting a method that could potentially be applied to or inspire synthetic routes for the compound of interest (Khalid et al., 2016).
Biological and Pharmacological Activities
Compounds with structural similarities to "1-(methylsulfonyl)-N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)piperidine-3-carboxamide" have been evaluated for various biological activities. For example, Morgan et al. (1990) explored the cardiac electrophysiological activity of N-substituted imidazolylbenzamides and benzene-sulfonamides, which could inform the potential cardiac-related applications of the compound (Morgan et al., 1990).
Additionally, antimicrobial properties have been a focus of research, as seen in the study by Khalid et al. (2016), who synthesized N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide and assessed their activity against Gram-negative and Gram-positive bacteria (Khalid et al., 2016).
Metabolic and Pharmacokinetic Studies
The metabolic pathways and pharmacokinetics of structurally related compounds have also been investigated. For instance, Renzulli et al. (2011) studied the disposition and metabolism of [14C]SB-649868, an orexin receptor antagonist, providing insights into how similar compounds might be metabolized in the body (Renzulli et al., 2011).
Mechanism of Action
Target of Action
Compounds with similar structures have been found to exhibit pesticidal properties . Therefore, it’s possible that this compound may also interact with enzymes or receptors in pests, leading to their eradication.
Mode of Action
Based on the structure and the known activities of similar compounds, it can be hypothesized that it may interact with its targets, leading to changes in their normal functioning .
Biochemical Pathways
Similar compounds have been found to activate the release of calcium ions in certain organisms, which could suggest a potential pathway of action .
Result of Action
Similar compounds have been found to exhibit pesticidal properties, suggesting that this compound may also have similar effects .
properties
IUPAC Name |
1-methylsulfonyl-N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O5S3/c1-25(20,21)11-5-6-12-13(8-11)24-15(16-12)17-14(19)10-4-3-7-18(9-10)26(2,22)23/h5-6,8,10H,3-4,7,9H2,1-2H3,(H,16,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQJXKSCYDINLLV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C3CCCN(C3)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O5S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.